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Rosaramicin Binding to E. coli Ribosome

The table below summarizes the key experimental findings and methodologies from foundational studies on

rosaramicin.

Aspect
Experimental Findings for
Rosaramicin

Experimental Methodology

Ribosome Subunit
Specificity

Binds specifically to the 50S and
70S ribosomal subunits. No

detectable binding to the 30S
subunit [1].

Sucrose gradient centrifugation,
Gel exclusion chromatography,
Equilibrium dialysis [1].

Binding Affinity
Correlation

Binding affinity of rosaramicin and
dihydrorosaramicin to E. coli
ribosomes correlates with their
minimal inhibitory concentration

(MIC) in microorganisms [1].

Equilibrium dialysis to evaluate
binding parameters [1].

High-Affinity Binding
Site Proteins

Photoinduced covalent binding

labels proteins L18 and L19 to a
larger extent, identifying them as

part of the high-affinity binding site
[2].

Photoinduced affinity labeling
followed by bidimensional
electrophoresis. Use of puromycin

as an effector to compete for binding
sites [2].
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Aspect
Experimental Findings for
Rosaramicin

Experimental Methodology

Comparison with
Dihydrorosaramicin

The dihydroderivative shows a

similar, specific binding profile to the
50S and 70S subunits [1].

Same methodologies as above;

synthesis of [3H]dihydrorosaramicin
used for tracing [1].

To help visualize the experimental process used in these studies, the following diagram outlines the key

workflow for identifying rosaramicin's binding site.
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Start: Investigate
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Incubate with
E. coli Ribosomes

Apply Binding Assay
(Equilibrium Dialysis)

Perform Photoinduced
Affinity Labeling

Analyze Labeled
Ribosomal Proteins

Result: Identify High-Affinity
Binding Site (Proteins L18/L19)
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Experimental Workflow for Rosaramicin Binding Site Identification

The diagram below illustrates the key finding of where rosaramicin binds on the E. coli ribosome.
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Rosaramicin Binding Site on the E. coli Ribosome

Key Interpretations of the Data

Binding Specificity and Affinity: The specific binding to the 50S subunit and the correlation
between affinity and MIC strongly suggest that inhibiting the 50S subunit's function is rosaramicin's

primary antibacterial mechanism [1].
The High-Affinity Site: The finding that L18 and L19 are more intensely labeled in the presence of a

competitor indicates that the initial, reversible binding of the antibiotic occurs at a site involving these
proteins. This site is likely functionally crucial for antibiotic action [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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